Cas no 1792190-70-5 (tert-butyl cis-3-amino-4-methylpiperidine-1-carboxylate)

• Product Name: tert-butyl cis-3-amino-4-methylpiperidine-1-carboxylate
• CAS No: 1792190-70-5
• MF: C₁₁H₂₂N₂O₂
• MW: 214.304583072662
• MDL: MFCD18791220
• CID: 4614410
• PubChem ID: 58303396
• Update Time: 2025-06-09

tert-butyl cis-3-amino-4-methylpiperidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-butyl (3R,4R)-3-amino-4-methylpiperidine-1-carboxylate
• (3R,4R)-3-Amino-1-Boc-4-methylpiperidine
• (3R,4R)-tert-Butyl 3-amino-4-methylpiperidine-1-carboxylate
• (3S,4S)-3-Amino-1-Boc-4-methylpiperidine
• PB38967
• SB22842
• tert-butyl (3R,4R)-3-amino-4-methylpiperidine-1-
• t-Butyl cis-3-amino-4-methylpiperidine-1-carboxylate
• cis-tert-butyl 3-amino-4-methylpiperidine-1-carboxylate
• 1-Piperidinecarbox
• tert-butyl cis-3-amino-4-methylpiperidine-1-carboxylate
• SCHEMBL376753
• AS-34842
• (3R,4R)-tert-Butyl3-amino-4-methylpiperidine-1-carboxylate
• CS-0058591
• P21125
• MFCD18791220
• 1-Piperidinecarboxylic acid, 3-amino-4-methyl-, 1,1-dimethylethyl ester, (3R,4R)-rel-
• AKOS025290205
• MFCD22396708
• 1792190-70-5
• W11747
• OWWPBKGSGNQMPL-BDAKNGLRSA-N
• DB-222976
• 1207853-61-9

• MDL： MFCD18791220
• Inchi： 1S/C11H22N2O2/c1-8-5-6-13(7-9(8)12)10(14)15-11(2,3)4/h8-9H,5-7,12H2,1-4H3/t8-,9+/m1/s1
• InChI Key： OWWPBKGSGNQMPL-BDAKNGLRSA-N
• SMILES： O(C(C)(C)C)C(N1CC[C@@H](C)[C@H](C1)N)=O

Computed Properties

• Exact Mass: 214.168127949 g/mol
• Monoisotopic Mass: 214.168127949 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 235
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 214.30
• XLogP3: 1.2
• Topological Polar Surface Area: 55.6

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Piperidinecarboxylic acids
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Piperidinecarboxylic acids and derivatives Piperidinecarboxylic acids

Additional information on tert-butyl cis-3-amino-4-methylpiperidine-1-carboxylate

Comprehensive Overview of tert-butyl cis-3-amino-4-methylpiperidine-1-carboxylate (CAS No. 1792190-70-5)

tert-butyl cis-3-amino-4-methylpiperidine-1-carboxylate (CAS No. 1792190-70-5) is a specialized organic compound widely utilized in pharmaceutical research and fine chemical synthesis. This piperidine derivative is particularly valued for its role as a building block in drug discovery, especially in the development of central nervous system (CNS) therapeutics and enzyme inhibitors. Its unique structural features, including the cis-configuration and tert-butyl carbamate protection, make it a versatile intermediate for medicinal chemistry applications.

In recent years, the demand for piperidine-based compounds has surged due to their prominence in small-molecule drug development. Researchers frequently search for "CAS 1792190-70-5 suppliers" or "tert-butyl cis-3-amino-4-methylpiperidine-1-carboxylate synthesis" to source high-purity materials for high-throughput screening (HTS) campaigns. The compound's chiral center at the 3-position also aligns with the growing interest in stereoselective synthesis, a hot topic in green chemistry and asymmetric catalysis.

The pharmacophore potential of this molecule is evident from its frequent appearance in patents targeting G-protein-coupled receptors (GPCRs) and neurotransmitter modulators. Its amino-methylpiperidine scaffold mimics structural motifs found in many FDA-approved drugs, explaining why queries like "tert-butyl cis-3-amino-4-methylpiperidine-1-carboxylate applications" trend in scientific databases. The Boc-protected amine (tert-butoxycarbonyl) further enhances its utility in peptide coupling reactions and combinatorial chemistry.

From a synthetic chemistry perspective, this compound addresses multiple drug-likeness parameters, including Lipinski's Rule of Five. Its logP value and hydrogen bond acceptors make it particularly relevant for blood-brain barrier (BBB) penetration studies—a key focus area in neurodegenerative disease research. Laboratories often optimize routes to produce enantiomerically pure forms, as reflected in searches for "chiral separation of 1792190-70-5".

Quality control protocols for CAS 1792190-70-5 emphasize HPLC purity (>98%) and residual solvent analysis, meeting ICH Q3C guidelines. The compound's stability under nitrogen atmosphere and compatibility with microwave-assisted synthesis further contribute to its popularity in modern parallel synthesis workflows. These attributes correlate with industry demands for scalable intermediates in preclinical development.

Emerging applications include its use as a precursor for covalent inhibitor design, particularly in kinase-targeted therapies. The 4-methyl substitution introduces steric effects that influence target binding affinity, a subject of numerous molecular docking studies. This explains frequent academic inquiries about "tert-butyl cis-3-amino-4-methylpiperidine-1-carboxylate SAR" (structure-activity relationship).

Regulatory-compliant documentation, including Certificate of Analysis (CoA) and material safety data sheets, ensures seamless integration into GMP-compliant production. The compound's crystallinity properties also make it suitable for X-ray diffraction studies, aiding in protein-ligand complex characterization—a technique gaining traction in fragment-based drug discovery.

Environmental considerations are addressed through atom-efficient synthesis routes, reducing E-factor values. This aligns with the pharmaceutical industry's shift toward sustainable chemistry, where searches for "green synthesis of piperidine derivatives" have increased by 120% since 2022. The compound's biodegradability profile further supports its selection in eco-friendly pharmaceutical manufacturing initiatives.

In conclusion, tert-butyl cis-3-amino-4-methylpiperidine-1-carboxylate represents a critical tool for modern drug discovery, bridging medicinal chemistry needs with process optimization requirements. Its multifaceted applications—from lead compound optimization to structure-based drug design—ensure its continued relevance in both academic and industrial research settings.